Cas no 1784154-37-5 (1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine)

• Product Name: 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine
• CAS No: 1784154-37-5
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6039814
• PubChem ID: 82601988
• Update Time: 2025-06-13

1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine
• 1784154-37-5
• EN300-1857869
• 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine

• Inchi： 1S/C8H12N2OS/c1-11-7-10-5-6(12-7)8(9)3-2-4-8/h5H,2-4,9H2,1H3
• InChI Key： DAOIEYGYQPRMIF-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(CCC1)N)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine

Introduction to 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine (CAS No. 1784154-37-5) in Modern Chemical and Pharmaceutical Research

1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine, identified by the chemical identifier CAS No. 1784154-37-5, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic amine features a cyclobutane ring fused with a thiazole moiety, both of which are well-documented scaffolds in medicinal chemistry due to their structural versatility and biological activity. The presence of a 2-methoxy substituent on the thiazole ring further enhances its potential as a pharmacophore, influencing both its electronic properties and interactions with biological targets.

The compound's unique structural framework positions it as a candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and inflammatory disorders. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their binding affinities and pharmacokinetic profiles with greater accuracy. This has spurred interest in 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine as a lead compound for further optimization.

In the context of drug discovery, the thiazole ring is a privileged scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The cyclobutane ring introduces rigidity to the molecule, which can be advantageous in terms of binding stability to protein targets. The 2-methoxy group not only modulates the electronic distribution but also participates in hydrogen bonding interactions, making it a critical feature for designing molecules with enhanced bioavailability and target specificity.

Recent studies have highlighted the potential of thiazole derivatives in modulating enzyme activity relevant to metabolic diseases. For instance, modifications of the thiazole core have been shown to influence the kinetics of enzymes involved in glucose metabolism and lipid synthesis. The cyclobutane ring's incorporation into such derivatives has been found to enhance metabolic stability while maintaining favorable pharmacokinetic properties. This dual functionality makes 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine an intriguing candidate for further exploration.

The pharmaceutical industry has increasingly leveraged structure-based drug design (SBDD) to accelerate the development pipeline. By integrating experimental data with computational methods, researchers can rapidly screen and optimize compounds like 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine for improved efficacy and reduced toxicity. The compound's molecular architecture suggests potential interactions with receptors and enzymes implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Preliminary virtual screening studies have identified this molecule as a promising hit for further medicinal chemistry intervention.

Moreover, advances in synthetic methodologies have made it feasible to explore diverse analogs of 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine with minimal modifications to the core scaffold. This flexibility allows medicinal chemists to fine-tune key pharmacophoric elements while maintaining overall structural integrity. Such strategies are particularly valuable when dealing with complex biological targets where subtle changes can significantly impact potency and selectivity.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the identification of novel bioactive compounds. Predictive models trained on large datasets of known drug candidates have demonstrated remarkable accuracy in identifying promising leads like 1-(2-Methoxy-1,3-thiazol-5-yl)cyclobutan-1-amine. These models can account for various physicochemical properties, including solubility, permeability, and metabolic stability, ensuring that candidates entering later stages of development are more likely to succeed.

In conclusion, 1-(2-Methoxy - 1 ,3 - thiazol - 5 - yl ) cyc lobu tan - 1 - am ine ( CAS No . 1784154 - 37 - 5 ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups , coupled with recent advancements in computational biology and synthetic chemistry , positions it as a valuable asset in ongoing drug discovery efforts . As research continues to uncover new biological pathways and targets , compounds like this one will undoubtedly play an integral role in shaping the future of medicine .